BENGHE Validation & Comparative

Check Availability & Pricing

Evaluating the Cost-Effectiveness of Prometon
Compared to Newer Herbicides: A Comparative
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prometon

Cat. No.: B051717

A detailed analysis for researchers and drug
development professionals of the relative cost-
effectiveness of the long-standing herbicide
Prometon against newer alternatives, Indaziflam and
Flumioxazin.

The selection of an appropriate herbicide is a critical decision in vegetation management,
balancing efficacy, cost, and environmental impact. Prometon, a triazine herbicide, has been a
stalwart for broad-spectrum, long-lasting weed control in non-crop areas for decades. However,
the development of newer herbicides with different modes of action, such as Indaziflam and
Flumioxazin, necessitates a thorough evaluation of their relative cost-effectiveness. This guide
provides a comprehensive comparison of these three herbicides, supported by available data,
to aid researchers, scientists, and drug development professionals in making informed
decisions.

Data Presentation: A Quantitative Comparison

To facilitate a clear comparison of the economic and application parameters of Prometon,
Indaziflam, and Flumioxazin, the following table summarizes their key quantitative data. Prices
are based on currently available online retail listings and may vary depending on the supplier
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and purchase volume. Application rates are derived from product labels for bare ground or non-
crop area usage.

Mode of Typical

Herbicide . . . o Estimated
Active Action Price (per Application
(Product . . Cost (per
Ingredient (HRAC unit) Rate (per
Name) acre)
Group) acre)
Prometon Photosystem
_ Prometon o ~$85 per
(Pramitol [l Inhibitor 4 -10gallons  $340 - $850
(25%) gallon
25E) (Group 5)
) Cellulose
Indaziflam ) ) )
Indaziflam Biosynthesis ~$3,700 per
(Esplanade o 3.5-7f1l. oz. $40 - $80
(19.05%) Inhibitor 2.5 gallons
200SC)
(Group 29)
Protoporphyri
, _ nogen
Flumioxazin ) ) ]
_ , Flumioxazin Oxidase ~$200 per 5
(Flumioxazin 8-12 oz. $25 - $37.50
(51%) (PPO) lbs
51% WDG) o
Inhibitor
(Group 14)

Note: The cost per acre is an estimation based on the listed prices and application rates. Actual
COosts may vary.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and a typical experimental workflow for
evaluating these herbicides, the following diagrams have been generated using Graphviz.
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Caption: Prometon's mode of action: inhibition of photosynthesis at Photosystem II.
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 To cite this document: BenchChem. [Evaluating the Cost-Effectiveness of Prometon
Compared to Newer Herbicides: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b051717#evaluating-the-cost-
effectiveness-of-prometon-compared-to-newer-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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